Cas no 2138516-18-2 (4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride)

4-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride is a heterocyclic compound featuring a pyrazolo[1,5-a]pyridine core with an aminomethyl substituent and a carboxylic acid functionality. The hydrochloride salt enhances stability and solubility, making it suitable for synthetic applications in medicinal chemistry and pharmaceutical research. Its structural framework is valuable for the development of bioactive molecules, particularly as a building block for drug discovery targeting central nervous system (CNS) disorders or enzyme modulation. The presence of both amine and carboxyl groups allows for versatile derivatization, facilitating its use in peptide coupling or scaffold modifications. High purity and well-defined characterization ensure reliability in research and industrial applications.
4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride structure
2138516-18-2 structure
Product Name:4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride
CAS No:2138516-18-2
MF:
MW:
CID:4641246
Update Time:2025-10-31

4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride

4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM446865-100mg
4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride
2138516-18-2 95%+
100mg
$558 2023-03-20
Chemenu
CM446865-250mg
4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride
2138516-18-2 95%+
250mg
$784 2023-03-20
Chemenu
CM446865-500mg
4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride
2138516-18-2 95%+
500mg
$1220 2023-03-20
Chemenu
CM446865-1g
4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride
2138516-18-2 95%+
1g
$1557 2023-03-20
Enamine
EN300-768767-0.05g
4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride
2138516-18-2 95.0%
0.05g
$336.0 2025-02-22
Enamine
EN300-768767-0.1g
4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride
2138516-18-2 95.0%
0.1g
$499.0 2025-02-22
Enamine
EN300-768767-0.25g
4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride
2138516-18-2 95.0%
0.25g
$714.0 2025-02-22
Enamine
EN300-768767-0.5g
4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride
2138516-18-2 95.0%
0.5g
$1125.0 2025-02-22
Enamine
EN300-768767-1.0g
4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride
2138516-18-2 95.0%
1.0g
$1442.0 2025-02-22
Enamine
EN300-768767-2.5g
4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride
2138516-18-2 95.0%
2.5g
$2828.0 2025-02-22

Additional information on 4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride

Introduction to 4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride (CAS No. 2138516-18-2)

4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride is a significant compound in the field of medicinal chemistry, characterized by its complex heterocyclic structure and diverse pharmacological potential. This compound belongs to the pyrazolopyridine class of molecules, which has garnered considerable attention due to its role as a scaffold in the development of novel therapeutic agents. The presence of both an aminomethyl group and a carboxylic acid hydrochloride moiety enhances its versatility, making it a valuable intermediate in synthetic chemistry and drug discovery processes.

The CAS No. 2138516-18-2 uniquely identifies this substance in scientific literature and databases, facilitating accurate referencing and research continuity. The structural framework of 4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride consists of fused pyrazole and pyridine rings, which are known for their ability to interact with biological targets such as enzymes and receptors. This structural motif is particularly relevant in the design of molecules targeting neurological disorders, cancer, and inflammatory conditions.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazolopyridine derivatives in addressing unmet medical needs. The aminomethyl substituent on the molecule provides a site for further functionalization, enabling the synthesis of more complex analogs with tailored biological activities. This flexibility has been exploited in the development of molecules with enhanced binding affinity and selectivity for therapeutic targets.

One of the most compelling aspects of 4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride is its potential as a precursor in the synthesis of bioactive compounds. Researchers have leveraged this scaffold to develop inhibitors of kinases and other enzymes implicated in disease pathways. For instance, studies have demonstrated its utility in generating molecules that modulate signaling pathways involved in tumor growth and progression. The carboxylic acid hydrochloride salt form enhances solubility and stability, making it more amenable to pharmaceutical applications.

The compound's relevance is further underscored by its presence in several ongoing research initiatives aimed at discovering novel therapeutics. In particular, its structure has been explored as a basis for developing treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to modify the pyrazolopyridine core while retaining key pharmacophoric elements has opened new avenues for drug design. This adaptability is crucial in an era where precision medicine demands highly specific molecular interactions.

In terms of synthetic methodologies, 4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride serves as a versatile building block for constructing more intricate molecular architectures. The aminomethyl group, in particular, offers opportunities for conjugation with other pharmacophores or biomolecules through amide bond formation or other covalent linkages. This property has been exploited in the development of prodrugs and targeted delivery systems.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their broad spectrum of biological activities. The pyrazolopyridine scaffold, with its inherent electronic and steric properties, is well-suited for interactions with biological macromolecules. This has led to several patents and publications detailing the synthesis and applications of derivatives like 4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential hits based on this scaffold. Machine learning models trained on large datasets have further accelerated the process by predicting binding affinities and optimizing lead structures. These computational approaches are complemented by experimental validation using techniques such as X-ray crystallography to elucidate binding modes.

The safety profile of 4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride is another critical consideration in its development as a drug candidate. Preliminary toxicology studies have indicated moderate solubility and acceptable metabolic stability under physiological conditions. However, further extensive testing is required to fully assess its pharmacokinetic properties and potential side effects before clinical translation.

In conclusion, 4-(aminomethyl)-4H, 5 H, 6 H, 7 H - pyrazolo [ 1, 5 - a ] - pyridine - 3 - carboxylic acid hydrochloride ( CAS No . 2138516 - 18 - 2) represents a promising compound with significant therapeutic potential。 Its unique structural features, coupled with recent advances in synthetic chemistry, make it an attractive candidate for further exploration。 As research continues to uncover new applications for this scaffold, it is likely that additional derivatives will emerge as valuable tools in the fight against human disease。

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司